![molecular formula C17H15F3N4OS2 B2692711 2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 573975-69-6](/img/structure/B2692711.png)
2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
Overview
Description
2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H15F3N4OS2 and its molecular weight is 412.45. The purity is usually 95%.
BenchChem offers high-quality 2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, which include the compound , are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry . They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Anti-inflammatory Properties
These compounds have been reported to exhibit anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.
Anti-psychotic Properties
The compound has also been found to have anti-psychotic properties . This suggests potential applications in the treatment of various psychiatric disorders.
Anti-cancer Properties
One of the most significant applications of this compound is in the field of oncology. It has been found to have anti-cancer properties . For instance, some 2-alkyl-4-amino-thieno[2,3-d]pyrimidines were synthesized and their cyto- and phototoxicity against BALB 3T3 cells were established .
Anti-microbial Properties
The compound has been reported to have anti-microbial properties . This suggests potential use in the treatment of various bacterial and fungal infections.
Kinase Inhibiting Properties
The compound has been found to have kinase inhibiting properties . This makes it potentially useful in the treatment of diseases that involve abnormal kinase activity.
Role in Plant Biology
The compound, also known as “CBKinase1_005609”, has been found to play a role in plant biology. For instance, it has been found to impair fertility in rice through the NADPH-dependent H2O2 signaling pathway . It also delays salinity-induced senescence in rice leaves by regulating chlorophyll degradation .
Anti-arrhythmic Properties
Finally, the compound has been reported to have anti-arrhythmic properties . This suggests potential applications in the treatment of various heart rhythm disorders.
Mechanism of Action
Target of Action
The name suggests that it may be a kinase inhibitor, possibly targeting casein kinase 1 (ck1) .
Mode of Action
As a potential kinase inhibitor, it might interact with its target by binding to the active site of the kinase, thereby inhibiting its activity and resulting in changes in cellular processes .
Biochemical Pathways
Ck1, a potential target of this compound, is known to be involved in various cellular processes, including cell cycle progression, apoptosis, autophagy, cell metabolism, and differentiation . Therefore, CBKinase1_005609 might affect these pathways.
Result of Action
If it inhibits ck1, it could potentially affect a wide range of cellular processes, as ck1 is involved in many key cellular functions .
properties
IUPAC Name |
2-(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N4OS2/c1-8-9(2)27-15-13(8)14(21)23-16(24-15)26-7-12(25)22-11-6-4-3-5-10(11)17(18,19)20/h3-6H,7H2,1-2H3,(H,22,25)(H2,21,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABPUZYGNWCPEPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=NC(=C12)N)SCC(=O)NC3=CC=CC=C3C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N4OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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